QN6
Overview
Description
QN6 is a novel very potent neuroprotective agent, acting as a free radical scavenger.
Scientific Research Applications
Quantitative NMR (qNMR) Applications
Universal Analytical Technique : qNMR is a universal and quantitative analytical tool, essential in pharmaceutical research for identifying and quantifying drugs and biological metabolites. It offers an unbiased view of sample composition, making it ideal for metabolomic studies and quality control of complex natural samples like foods, plants, herbal remedies, and biofluids (Simmler et al., 2014).
Purity Determination in Pharmaceuticals : qNMR is used in pharmaceutical applications for assaying drug content in both drug discovery and early drug development phases. Its minimal sample preparation requirement and rapid data collection capabilities make it a powerful tool for purity determination of new drug candidates (Franco et al., 2020).
Bioanalysis and Metabolomics : qNMR is a valuable tool for metabolomics studies, characterizing biologicals like heparin, antibodies, vaccines, and analyzing botanical natural products. Technical advancements have made qNMR an important method for quantitative measurements in bioanalysis (Barding et al., 2012).
Quantum Dots (QDs) Applications
Bio-Imaging and Diagnostics : QDs have evolved from electronic materials science to biological applications. They are used for high-resolution cellular imaging, long-term in vivo observation of cell trafficking, tumor targeting, and diagnostics. Their unique properties enable observation of individual receptors in neurons and identification of lymph nodes in live animals (Michalet et al., 2005).
Photodynamic Therapy (PDT) : QDs are used as transporters and energy donors to PDT drugs, enhancing the efficiency of classic PDT. They can be designed for cellular targeting and internalization, and their spectral properties allow for better light harvesting and use in deeper tissues (Shen et al., 2017).
Cancer Research and Eradication : In cancer therapy, QDs serve as carriers for photosensitizers and have potential in complex formation dynamics, depending on their coating and surface charge. This enables indirect excitation of therapeutic agents and effective cancer cell targeting (Skripka et al., 2018).
properties
Product Name |
QN6 |
|---|---|
Molecular Formula |
C14H16N2O |
Molecular Weight |
228.295 |
IUPAC Name |
(Z)-N-tert-Butyl-1-(quinolin-4-yl)methanimine oxide |
InChI |
InChI=1S/C14H16N2O/c1-14(2,3)16(17)10-11-8-9-15-13-7-5-4-6-12(11)13/h4-10H,1-3H3/b16-10- |
InChI Key |
OXBWHVWXAFANAX-YBEGLDIGSA-N |
SMILES |
CC(/[N+]([O-])=C/C1=CC=NC2=CC=CC=C12)(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
QN6; QN-6; QN 6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[[1-(4-Fluorophenyl)-5-(2-methoxyphenyl)pyrazole-3-carbonyl]amino]cyclohexane-1-carboxylic acid](/img/structure/B1193380.png)
